Cas no 98242-82-1 (4-epitetrodotoxin)

• Product Name: 4-epitetrodotoxin
• CAS No: 98242-82-1
• MF: C₁₁H₁₇N₃O₈
• MW: 319.267983198166
• CID: 806373
• PubChem ID: 135566033
• Update Time: 2024-03-01

4-epitetrodotoxin Chemical and Physical Properties

Names and Identifiers

• 5,9:7,10a-Dimethano-10aH-[1,3]dioxocino[6,5-d]pyrimidine-4,7,10,11,12-pentol,2-amino-3,4,4a,5,9,10-hexahydro-12-(hydroxymethyl)-,(4S,4aR,5R,7S,9S,10S,10aR,11S,12S)-
• 4-epitetrodotoxin
• 4-epi-Tetrodotoxin
• CID 101642969
• 5,9:7,10a-Dimethano-10aH-[1,3]dioxocino[6,5-d]pyrimidine-4,7,10,11,12-pentol, 2-amino-3,4,4a,5,9,10-hexahydro-12-(hydroxymethyl)-, (4S,4aR,5R,7S,9S,10S,10aR,11S,12S)-
• C67VJ061IS
• 98242-82-1
• Tetrodotoxin, (4beta)-
• UNII-C67VJ061IS
• DTXSID401019840
• TETRODOTOXIN, (4.BETA.)-
• Q27275246
• (1R,5S,6R,7R,9S,11S,12S,13S,14S)-3-Amino-14-(hydroxymethyl)-8,10-dioxa-2,4-diazatetracyclo[7.3.1.17,11.01,6]tetradec-3-ene-5,9,12,13,14-pentol
• 5,9:7,10A-DIMETHANO-10AH-(1,3)DIOXOCINO(6,5-D)PYRIMIDINE-4,7,10,11,12-PENTOL, OCTAHYDRO-12-(HYDROXYMETHYL)-2-IMINO-, (4S-(4.ALPHA.,4A.BETA.,5.BETA.,7.BETA.,9.BETA.,10.BETA.,10A.ALPHA.,11R*,12R*))-
• (4S,4AR,5R,7S,9S,10S,10AR,11S,12S)-2-AMINO-3,4,4A,5,9,10-HEXAHYDRO-12-(HYDROXYMETHYL)-5,9:7,10A-DIMETHANO-10AH-(1,3)DIOXOCINO(6,5-D)PYRIMIDINE-4,7,10,11,12-PENTOL
• 5,9:7,10A-DIMETHANO-10AH-(1,3)DIOXOCINO(6,5-D)PYRIMIDINE-4,7,10,11,12-PENTOL, 2-AMINO-3,4,4A,5,9,10-HEXAHYDRO-12-(HYDROXYMETHYL)-, (4S,4AR,5R,7S,9S,10S,10AR,11S,12S)-

• Inchi： 1S/C11H17N3O8/c12-8-13-6(17)2-4-9(19,1-15)5-3(16)10(2,14-8)7(18)11(20,21-4)22-5/h2-7,15-20H,1H2,(H3,12,13,14)/t2-,3-,4-,5?,6+,7+,9+,10-,11?/m1/s1
• InChI Key： CFMYXEVWODSLAX-URCWGAAASA-N
• SMILES： O1C2([C@H]([C@]34[C@@H](C([C@](CO)([C@H]1[C@@H]3[C@@H](N=C(N)N4)O)O)O2)O)O)O

Computed Properties

• Exact Mass: 319.10156451g/mol
• Monoisotopic Mass: 319.10156451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190
• XLogP3: -5.9

Experimental Properties

• Density: 2.78±0.1 g/cm3(Predicted)
• Boiling Point: 772.1±70.0 °C(Predicted)
• pka: 9.42±0.70(Predicted)